Cas no 1119450-75-7 (4-(5-{[methyl(tetrahydro-2H-pyran-4-yl)amino]methyl}-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride)

• Product Name: 4-(5-{[methyl(tetrahydro-2H-pyran-4-yl)amino]methyl}-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride
• CAS No: 1119450-75-7
• MF: C₁₆H₂₀ClN₃O₃
• MW: 337.801302909851
• CID: 5186281
• Update Time: 2025-05-21

4-(5-{[methyl(tetrahydro-2H-pyran-4-yl)amino]methyl}-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(5-{[methyl(tetrahydro-2H-pyran-4-yl)amino]methyl}-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride
• 4-[5-[[methyl(oxan-4-yl)amino]methyl]-1,2,4-oxadiazol-3-yl]benzaldehyde;hydrochloride
• 4-(5-((Methyl(tetrahydro-2H-pyran-4-yl)amino)methyl)-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride
• 4-(5-([Methyl(tetrahydro-2h-pyran-4-yl)amino]methyl)-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride
• A925622
• 4-(5-{[Methyl-(tetrahydro-pyran-4-yl)-ami
• 4-[5-[[methyl(oxan-4-yl)amino]methyl]-1,2,4-oxadiazol-3-yl]benzaldehyde

• Inchi： 1S/C16H19N3O3.ClH/c1-19(14-6-8-21-9-7-14)10-15-17-16(18-22-15)13-4-2-12(11-20)3-5-13;/h2-5,11,14H,6-10H2,1H3;1H
• InChI Key： MWJHUVMKUKTPFT-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(CC1)N(C)CC1=NC(C2C=CC(C=O)=CC=2)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 355
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 4-(5-{[methyl(tetrahydro-2H-pyran-4-yl)amino]methyl}-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride

4-(5-{[methyl(tetrahydro-2H-pyran-4-yl)amino]methyl}-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride: A Comprehensive Overview

The compound 4-(5-{[methyl(tetrahydro-2H-pyran-4-yl)amino]methyl}-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride, with the CAS number 1119450-75-7, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a benzaldehyde moiety linked to a 1,2,4-oxadiazole ring through a methyl group substituted with a methyl-tetrahydropyran amino group. The hydrochloride salt form suggests its potential application in pharmaceuticals, where such salts are commonly used to enhance solubility and stability.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery. The 1,2,4-oxadiazole ring is a heterocyclic structure known for its versatility in forming various hydrogen bonds and π-interactions, making it an attractive scaffold for medicinal chemists. In this compound, the oxadiazole ring is further functionalized with a methyl group bearing an N-methyltetrahydropyran amino substituent. This substitution pattern is believed to enhance the compound's bioavailability and pharmacokinetic properties.

The benzaldehyde moiety in this compound serves as a key functional group that can participate in various chemical reactions. For instance, the aldehyde group can undergo condensation reactions to form imines or enamine derivatives, which are often explored in the synthesis of bioactive molecules. Additionally, the presence of the hydrochloride salt suggests that this compound may be utilized as an intermediate in the synthesis of more complex pharmaceutical agents.

From a synthetic perspective, the preparation of this compound likely involves multi-step reactions. The construction of the 1,2,4-oxadiazole ring typically requires cyclization reactions involving carbonyl compounds and ammonia derivatives. The subsequent substitution with the methyl-tetrahydropyran amino group would involve nucleophilic substitution or coupling reactions. The final step would involve protonation of the amine to form the hydrochloride salt.

In terms of applications, this compound may find utility in several areas. Its oxadiazole core could make it a candidate for anti-inflammatory or antitumor agents. Recent research has shown that oxadiazole-containing compounds can modulate various cellular pathways involved in inflammation and cancer progression. Furthermore, the tetrahydropyran moiety adds a cyclic ether structure that could enhance the compound's ability to cross biological membranes, thereby improving its bioavailability.

The methyl group attached to the amino nitrogen introduces additional steric effects and electronic properties that could influence the compound's interactions with biological targets. This substitution pattern may also play a role in optimizing the compound's solubility and stability under physiological conditions.

Looking ahead, further research into this compound could explore its potential as a lead molecule in drug discovery programs targeting specific diseases such as cancer or inflammatory disorders. Computational studies could provide insights into its binding affinity to various protein targets, while in vitro assays could assess its cytotoxicity and efficacy against disease models.

In conclusion, 4-(5-{[methyl(tetrahydro-2H-pyran-4-yl)amino]methyl}-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride represents a promising chemical entity with diverse applications in organic synthesis and pharmacology. Its unique structure and functional groups make it an intriguing candidate for further exploration in both academic and industrial settings.